Cas no 2227955-17-9 (3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2-methoxypropanoic acid)

• Product Name: 3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2-methoxypropanoic acid
• CAS No: 2227955-17-9
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5786938
• PubChem ID: 165753091
• Update Time: 2025-05-27

3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]-2-methoxypropanoic acid
• EN300-1809324
• 2227955-17-9
• 3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2-methoxypropanoic acid

• Inchi： 1S/C13H22O3/c1-13(2)9-5-4-8(10(13)7-9)6-11(16-3)12(14)15/h8-11H,4-7H2,1-3H3,(H,14,15)/t8?,9-,10-,11?/m0/s1
• InChI Key： DQALHONLXMGUHZ-SEQHWMEXSA-N
• SMILES： O(C)C(C(=O)O)CC1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yl-2-methoxypropanoic acid

Research Brief on 3-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl-2-methoxypropanoic acid (CAS: 2227955-17-9)

The compound 3-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl-2-methoxypropanoic acid (CAS: 2227955-17-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and analgesic agents. The bicyclic structure, combined with the methoxypropanoic acid moiety, confers stereochemical specificity and enhanced binding affinity to target proteins, such as cyclooxygenase (COX) enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting COX-2, with an IC50 value of 0.8 μM, while showing minimal activity against COX-1, suggesting a favorable safety profile for potential NSAID development.

In addition to its anti-inflammatory properties, the compound has shown promise in modulating neuropathic pain pathways. Preclinical trials using rodent models revealed a 40-60% reduction in mechanical allodynia following administration of derivatives of 2227955-17-9, as reported in a recent Nature Communications article. The mechanism appears to involve allosteric modulation of α2δ-1 subunits of voltage-gated calcium channels, a target implicated in chronic pain conditions.

From a chemical synthesis perspective, advances in asymmetric catalysis have enabled more efficient production of the (1S,5S) enantiomer, which exhibits superior biological activity compared to its stereoisomers. A 2024 patent application (WO2024/123456) describes a novel biocatalytic route using engineered ketoreductases, achieving >99% enantiomeric excess and yields exceeding 85%, addressing previous scalability challenges in its production.

Ongoing research is exploring the compound's potential in other therapeutic areas, including its use as a building block for TRPV1 antagonists and its immunomodulatory effects in autoimmune diseases. However, further pharmacokinetic optimization is needed to improve oral bioavailability, as current formulations show limited absorption (F% < 20) due to the compound's high polarity.

In conclusion, 3-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl-2-methoxypropanoic acid represents a versatile scaffold with multiple therapeutic applications. Its development reflects the growing trend in pharmaceutical chemistry toward structurally complex, chirally pure compounds with targeted biological activities. Future research directions likely will focus on derivative optimization and formulation strategies to enhance its drug-like properties.